Cas no 942005-44-9 (methyl 4-{5-methylfuro3,2-bpyridine-2-amido}benzoate)

• Product Name: methyl 4-{5-methylfuro3,2-bpyridine-2-amido}benzoate
• CAS No: 942005-44-9
• MF: C₁₇H₁₄N₂O₄
• MW: 310.304064273834
• CID: 6472337
• Update Time: 2025-05-20

methyl 4-{5-methylfuro3,2-bpyridine-2-amido}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-{5-methylfuro3,2-bpyridine-2-amido}benzoate
• Benzoic acid, 4-[[(5-methylfuro[3,2-b]pyridin-2-yl)carbonyl]amino]-, methyl ester

• Inchi： 1S/C17H14N2O4/c1-10-3-8-14-13(18-10)9-15(23-14)16(20)19-12-6-4-11(5-7-12)17(21)22-2/h3-9H,1-2H3,(H,19,20)
• InChI Key： UOBFNQUSCOQKQL-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(NC(C2OC3=CC=C(C)N=C3C=2)=O)C=C1

Experimental Properties

• Density: 1.334±0.06 g/cm3(Predicted)
• Boiling Point: 397.5±42.0 °C(Predicted)
• pka: 11.61±0.70(Predicted)

Additional information on methyl 4-{5-methylfuro3,2-bpyridine-2-amido}benzoate

Recent Advances in the Study of Methyl 4-{5-methylfuro[3,2-b]pyridine-2-amido}benzoate (CAS: 942005-44-9)

Methyl 4-{5-methylfuro[3,2-b]pyridine-2-amido}benzoate (CAS: 942005-44-9) is a synthetic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique furopyridine scaffold, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and anti-inflammatory agents. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its therapeutic efficacy in preclinical models.

The structural features of methyl 4-{5-methylfuro[3,2-b]pyridine-2-amido}benzoate make it an attractive candidate for drug development. The furopyridine core is known for its ability to interact with biological targets, such as protein kinases, which play a critical role in signal transduction pathways. Recent research has demonstrated that this compound exhibits selective inhibition against specific kinases, suggesting its potential as a targeted therapy for diseases like cancer and autoimmune disorders. Additionally, its ester moiety provides opportunities for further chemical modifications to enhance its bioavailability and metabolic stability.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the synthesis and biological evaluation of methyl 4-{5-methylfuro[3,2-b]pyridine-2-amido}benzoate derivatives. The study highlighted the compound's ability to inhibit the activity of key inflammatory mediators, such as TNF-α and IL-6, in vitro. Furthermore, in vivo studies using murine models of inflammation demonstrated significant reduction in inflammatory markers, underscoring the compound's potential as an anti-inflammatory agent. These findings provide a strong foundation for further preclinical and clinical development.

Another area of interest is the compound's potential application in oncology. Preliminary data from a collaborative study between academic and industrial researchers revealed that methyl 4-{5-methylfuro[3,2-b]pyridine-2-amido}benzoate exhibits potent anti-proliferative effects against several cancer cell lines, including breast and lung cancer. The compound's mechanism of action appears to involve the modulation of cell cycle regulators and induction of apoptosis. These results are particularly encouraging and warrant further investigation into its efficacy and safety profile in more complex animal models.

Despite these promising findings, challenges remain in the development of methyl 4-{5-methylfuro[3,2-b]pyridine-2-amido}benzoate as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Recent advancements in computational chemistry and high-throughput screening have facilitated the identification of optimal derivatives with improved pharmacological properties. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in overcoming these hurdles and advancing the compound towards clinical trials.

In conclusion, methyl 4-{5-methylfuro[3,2-b]pyridine-2-amido}benzoate (CAS: 942005-44-9) represents a promising scaffold for the development of novel therapeutics in inflammation and oncology. Recent studies have shed light on its biological activities and potential applications, paving the way for future research. Continued efforts in optimizing its chemical properties and understanding its mechanism of action will be essential for translating these findings into clinically viable treatments. The compound's versatility and efficacy make it a valuable addition to the growing arsenal of targeted therapies in chemical biology and medicinal chemistry.